Cas no 62318-38-1 (Oxirane, 2,2'-[(4-methyl-1,3-phenylene)bis(oxymethylene)]bis-)

• Product name: Oxirane, 2,2'-[(4-methyl-1,3-phenylene)bis(oxymethylene)]bis-
• CAS No: 62318-38-1
• MF: C₁₃H₁₆O₄
• MW: 236.26374
• CID: 449422
• PubChem ID: 21612082

Oxirane, 2,2'-[(4-methyl-1,3-phenylene)bis(oxymethylene)]bis- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2,2'-[(4-methyl-1,3-phenylene)bis(oxymethylene)]bis-
• 2-[[2-methyl-5-(oxiran-2-ylmethoxy)phenoxy]methyl]oxirane
• SCHEMBL11871495
• 62318-38-1
• DTXSID90616331
• 2,2'-[(4-Methyl-1,3-phenylene)bis(oxymethylene)]bis(oxirane)

• Inchi： InChI=1S/C13H16O4/c1-9-2-3-10(14-5-11-6-15-11)4-13(9)17-8-12-7-16-12/h2-4,11-12H,5-8H2,1H3
• InChI Key： LIRAFJZTFCHPHE-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)OCC2CO2)OCC3CO3

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• PSA: 43.52